2-Methoxymethyl-2-hydroxymethylbutanal

• Molecular Formula: C7H14O3
• Molecular Weight: 146.18 g/mol
• IUPAC Name: 2-(hydroxymethyl)-2-(methoxymethyl)butanal
• InChI: InChI=1S/C7H14O3/c1-3-7(4-8,5-9)6-10-2/h4,9H,3,5-6H2,1-2H3
• InChI Key: ZQFMZIQSKBRURP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)(COC)C=O

Description

2-Methoxymethyl-2-hydroxymethylbutanal is a useful research compound. Its molecular formula is C7H14O3 and its molecular weight is 146.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

41 g of triethylamine are added to a mixture of 1600 ml of methanol, 500 g of 30% strength formaldehyde solution and 328 g of 2-ethylacrolein in the course of 10 minutes, and the solution is then kept at 78° C. for 7 hours. Low-boiling components are distilled off, after which 390 g (67%, based on 2-ethylacrolein) of the title compound of boiling point 95°-100° C./3 mbar are isolated by distillation under reduced pressure.